5-[(4-Fluorophenyl)methylsulfanyl]-1,3-dimethyl-7-(2-methylpropyl)pyrimido[4,5-d]pyrimidine-2,4-dione

• IUPAC Name: 5-[(4-fluorophenyl)methylsulfanyl]-1,3-dimethyl-7-(2-methylpropyl)pyrimido[4,5-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H21FN4O2S/c1-11(2)9-14-21-16-15(18(25)24(4)19(26)23(16)3)17(22-14)27-10-12-5-7-13(20)8-6-12/h5-8,11H,9-10H2,1-4H3
• InChI Key: PLJPZHOJLDINAG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NC2=C(C(=N1)SCC3=CC=C(C=C3)F)C(=O)N(C(=O)N2C)C
• Molecular Formula: C19H21FN4O2S
• Molecular Weight: 388.5 g/mol
• CAS No.: 893903-61-2

Description

5-[(4-Fluorophenyl)methylsulfanyl]-1,3-dimethyl-7-(2-methylpropyl)pyrimido[4,5-d]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C19H21FN4O2S and its molecular weight is 388.46. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Crystal Studies

One study focused on the molecular structures and crystal studies of related pyrimidine derivatives, revealing insights into their hydrogen bonding and stacking interactions. These structural characteristics are crucial for understanding the compound's interactions with other molecules, potentially informing its applications in material science or molecular engineering (Trilleras et al., 2009).

Chemical Synthesis and Reactivity

Research on the synthesis and reactivity of pyrimidine derivatives, including modifications and reactions with various reagents, highlights the versatility of these compounds in chemical synthesis. This work lays the groundwork for developing novel compounds with potential applications in pharmaceuticals, agrochemicals, or as intermediates in organic synthesis (Kvasha et al., 2004).

Structural Modification for Enhanced Properties

Another study explored the formation and reactivity of pyrimidinyl sulphones and sulphoxides, indicating the impact of structural modification on the compound's reactivity and potential utility in creating more efficient or selective chemical reactions (Brown & Ford, 1967).

Applications in Biological Studies

Investigations into related pyrimidines have also touched on their biological applications, such as their role in urease inhibition. This suggests potential for these compounds in developing treatments or inhibitors for conditions involving urease, which is significant in certain bacterial infections and diseases (Rauf et al., 2010).

Interaction with DNA Structures

The interaction of benzene sulfonyl derivatives with DNA structures, as studied in one research, indicates a notable affinity towards specific DNA forms, which could inform the design of drugs targeting genetic diseases or cancer by interacting with DNA in a specific manner (Hu et al., 2012).